Cas no 104504-31-6 (1,1,1-trifluoro-6-iodohexane)

• Product Name: 1,1,1-trifluoro-6-iodohexane
• CAS No: 104504-31-6
• MF: C₆H₁₀F₃I
• MW: 266.043284893036
• MDL: MFCD22665676
• CID: 1143730
• PubChem ID: 71656084
• Update Time: 2025-08-03

1,1,1-trifluoro-6-iodohexane Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trifluoro-6-iodohexane
• 2,2-BIS(TRIFLUOROMETHYL)-6-IODO-1,1,1-TRIFLUOROHEXANE
• 104504-31-6
• AKOS037652940
• FS-5119
• 6-Iodo-1,1,1-trifluorohexane
• DTXSID00856549
• 6-Iodo-1,1,1-trifluorohexane stabilized over Cu
• SCHEMBL16894426
• MFFLHHWQAYZAGJ-UHFFFAOYSA-N
• 1,1,1-trifluoro-6-iodohexane

• MDL： MFCD22665676
• Inchi： 1S/C6H10F3I/c7-6(8,9)4-2-1-3-5-10/h1-5H2
• InChI Key： MFFLHHWQAYZAGJ-UHFFFAOYSA-N
• SMILES： ICCCCCC(F)(F)F

Computed Properties

• Exact Mass: 265.97793g/mol
• Monoisotopic Mass: 265.97793g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 79.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Additional information on 1,1,1-trifluoro-6-iodohexane

Introduction to 1,1,1-Trifluoro-6-Iodohexane (CAS No. 104504-31-6)

1,1,1-Trifluoro-6-iodohexane, also known by its CAS registry number CAS No. 104504-31-6, is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its trifluoromethyl group attached to a six-carbon chain with an iodine atom at the terminal position. Its structure makes it a valuable molecule for various applications, particularly in the synthesis of advanced materials and chemical intermediates.

The synthesis of 1,1,1-trifluoro-6-iodohexane involves a multi-step process that typically begins with the fluorination of hexane derivatives. Recent advancements in fluorination techniques have enabled the production of this compound with high purity and efficiency. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring minimal by-products and maximal yield.

Fluorinated compounds like 1,1,1-trifluoro-6-iodohexane are known for their exceptional thermal stability and chemical inertness. These properties make them ideal candidates for use in high-performance polymers and coatings. For instance, studies have shown that incorporating this compound into polymer matrices can significantly enhance their resistance to UV radiation and environmental degradation.

The presence of an iodine atom at the terminal position of the hexane chain introduces unique reactivity to the molecule. This feature has been exploited in various chemical transformations, such as nucleophilic substitution reactions and cross-coupling reactions. Recent research has highlighted the potential of iodinated alkanes like CAS No. 104504-31-6 in the development of novel pharmaceutical intermediates and agrochemicals.

In terms of applications, 1,1,1-trifluoro-6-iodohexane has found utility in the electronics industry as a precursor for advanced dielectric materials. Its ability to form stable thin films with excellent dielectric properties makes it a promising candidate for use in next-generation capacitors and insulating materials.

The environmental impact of CAS No. 104504-31-6 has also been a subject of recent studies. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Preliminary findings suggest that this compound exhibits low toxicity to aquatic organisms under controlled conditions.

In conclusion, 1,1,1-trifluoro-6-iodohexane (CAS No. 104504-31-6) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties and reactivity make it a valuable tool for researchers and engineers alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the development of cutting-edge technologies.